![molecular formula C15H14N2O B7538260 (2-Methyl-2,3-dihydroindol-1-yl)-pyridin-4-ylmethanone](/img/structure/B7538260.png)
(2-Methyl-2,3-dihydroindol-1-yl)-pyridin-4-ylmethanone
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Overview
Description
(2-Methyl-2,3-dihydroindol-1-yl)-pyridin-4-ylmethanone, also known as J147, is a synthetic compound that has been found to have neuroprotective and cognitive enhancing effects. It was first synthesized by the Salk Institute for Biological Studies in 2011 and has since been studied extensively for its potential therapeutic applications.
Mechanism of Action
The exact mechanism of action of (2-Methyl-2,3-dihydroindol-1-yl)-pyridin-4-ylmethanone is not fully understood, but it is believed to work through multiple pathways. It has been shown to increase levels of neurotrophic factors, which promote the growth and survival of neurons. This compound also appears to reduce inflammation and oxidative stress, which are known to contribute to neurodegenerative diseases.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. It has been found to increase mitochondrial function, which is important for energy production in cells. This compound also appears to increase the formation of new synapses, which are important for communication between neurons. Additionally, this compound has been shown to reduce the accumulation of beta-amyloid and tau proteins, which are hallmarks of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
(2-Methyl-2,3-dihydroindol-1-yl)-pyridin-4-ylmethanone has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized in large quantities. It has also been shown to have low toxicity and is well-tolerated in animal models. However, one limitation is that this compound has poor solubility in water, which can make it difficult to administer in certain experiments.
Future Directions
There are many potential future directions for research on (2-Methyl-2,3-dihydroindol-1-yl)-pyridin-4-ylmethanone. One area of interest is its potential use as a therapeutic agent for neurodegenerative diseases. Further studies are needed to determine the optimal dose and administration method for this compound in humans. Additionally, more research is needed to fully understand the mechanism of action of this compound and its effects on different pathways in the brain. Finally, this compound may have potential applications in other areas of medicine, such as cancer treatment, and further research is needed to explore these possibilities.
Synthesis Methods
(2-Methyl-2,3-dihydroindol-1-yl)-pyridin-4-ylmethanone is synthesized through a multi-step process that involves the reaction of 2,3-dihydroindole with pyridine-4-carbaldehyde. The resulting compound is then subjected to a series of reactions that lead to the formation of this compound. The synthesis method has been optimized to ensure high yields and purity of the final product.
Scientific Research Applications
(2-Methyl-2,3-dihydroindol-1-yl)-pyridin-4-ylmethanone has been the subject of numerous scientific studies due to its potential therapeutic applications. It has been shown to have neuroprotective effects in animal models of Alzheimer's disease, Parkinson's disease, and traumatic brain injury. This compound has also been found to enhance cognitive function and improve memory in animal models.
properties
IUPAC Name |
(2-methyl-2,3-dihydroindol-1-yl)-pyridin-4-ylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14N2O/c1-11-10-13-4-2-3-5-14(13)17(11)15(18)12-6-8-16-9-7-12/h2-9,11H,10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DRINHURIOWNUEJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC2=CC=CC=C2N1C(=O)C3=CC=NC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
238.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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